2-Methoxy-6-phenylnaphthalene
Cat. No. B8793137
Key on ui cas rn:
59115-43-4
M. Wt: 234.29 g/mol
InChI Key: CNRLBMUETFJRMO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06914074B2
Procedure details
The title compound was prepared by reacting 2-bromo-6-methoxynaphthalene (1.97 g, 8.31 mmol) with phenylmagnesium bromide according to the method used to prepare intermedite 10 to yield 1.59 g (82%) of a white solid: mp 122-126° C.; 1H NMR (CDCl3): δ 3.94 (3H, s), 7.16-7.18 (2H, m), 7.34-7.37 (1H, m), 7.46-7.49 (2H, m), 7.69-7.72 (2H, m), 7.78-7.82 (2H, m), 7.97 (1H, s); MS (EI) m/z 234.2 (M)+.
Name
Name
Yield
82%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:11]=[CH:10][C:9]2[C:4](=[CH:5][CH:6]=[C:7]([O:12][CH3:13])[CH:8]=2)[CH:3]=1.[C:14]1([Mg]Br)[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=1>>[CH3:13][O:12][C:7]1[CH:6]=[CH:5][C:4]2[C:9](=[CH:10][CH:11]=[C:2]([C:14]3[CH:19]=[CH:18][CH:17]=[CH:16][CH:15]=3)[CH:3]=2)[CH:8]=1
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Inputs
Step One
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Name
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Quantity
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1.97 g
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Type
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reactant
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Smiles
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BrC1=CC2=CC=C(C=C2C=C1)OC
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)[Mg]Br
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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to prepare intermedite 10
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC1=CC2=CC=C(C=C2C=C1)C1=CC=CC=C1
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Name
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|
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Type
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product
|
|
Smiles
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.59 g | |
| YIELD: PERCENTYIELD | 82% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
